303-40-2

Fluocortolone caproate

In Stock

• CAS RN:
• 303-40-2

• Formula:
• C28H39FO5

• InChI:
• InChI=1S/C28H39FO5/c1-5-6-7-8-24(33)34-15-23(32)25-16(2)11-19-18-13-21(29)20-12-17(30)9-10-27(20,3)26(18)22(31)14-28(19,25)4/h9-10,12,16,18-19,21-22,25-26,31H,5-8,11,13-15H2,1-4H3/t16-,18+,19+,21+,22+,25-,26-,27+,28+/m1/s1

• InChIKey:
• WHZRCUIISKRTJL-YTZKRAOUSA-N

• A glucocorticoid with anti-inflammatory activity used topically for various skin disorders.

2-{2-[(Benzenesulfonyl)methyl]-5-nitrophenyl}-1,3-dioxolane

• CAS RN:
• 89303-40-2

• Formula:
• C16H15NO6S

• InChI:
• InChI=1S/C16H15NO6S/c18-17(19)13-7-6-12(15(10-13)16-22-8-9-23-16)11-24(20,21)14-4-2-1-3-5-14/h1-7,10,16H,8-9,11H2

• InChIKey:
• LXFWRZZEYKVCIX-UHFFFAOYSA-N

• 2-{2-[(Benzenesulfonyl)methyl]-5-nitrophenyl}-1,3-dioxolane is a useful research compound. Its molecular formula is C16H15NO6S and its molecular weight is 349.4 g/mol. The purity is usually 95%.

(2S)-2-hydroxybutanedioic acid, sodium salt

In Stock

• CAS RN:
• 68303-40-2

• Formula:
• C4H5NaO5

• InChI:
• InChI=1S/C4H6O5.Na/c5-2(4(8)9)1-3(6)7;/h2,5H,1H2,(H,6,7)(H,8,9);/q;+1/p-1/t2-;/m0./s1

• InChIKey:
• DOJOZCIMYABYPO-DKWTVANSSA-M

• L-Malic acid is the naturally occurring isomer of malic acid, found mainly in sour and unripe fruits.
  
  

1,2-Benzenedicarbonitrile, 4,5-dibromo-3,6-dibutoxy-

Usually In Stock

• CAS RN:
• 288303-40-2

• Formula:
• C16H18Br2N2O2

• InChI:
• InChI=1S/C16H18Br2N2O2/c1-3-5-7-21-15-11(9-19)12(10-20)16(14(18)13(15)17)22-8-6-4-2/h3-8H2,1-2H3

• InChIKey:
• HAAHMAILBWIUSO-UHFFFAOYSA-N

• 1,2-Benzenedicarbonitrile, 4,5-dibromo-3,6-dibutoxy- is a useful research compound. Its molecular formula is C16H18Br2N2O2 and its molecular weight is 430.13 g/mol. The purity is usually 95%.

(3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(4-(trifluoromethoxy)phenyl)methanone

In Stock

• CAS RN:
• 1797303-40-2

• Formula:
• C18H16F3NO5S

• InChI:
• InChI=1S/C18H16F3NO5S/c1-26-13-6-8-15(9-7-13)28(24,25)16-10-22(11-16)17(23)12-2-4-14(5-3-12)27-18(19,20)21/h2-9,16H,10-11H2,1H3

• InChIKey:
• LDJAHAXZAYMLAY-UHFFFAOYSA-N

• (3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(4-(trifluoromethoxy)phenyl)methanone is a useful research compound. Its molecular formula is C18H16F3NO5S and its molecular weight is 415.4. The purity is usually 95%.